Cas no 2287302-17-2 (tert-butyl 2-[(5-amino-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate)

tert-butyl 2-[(5-amino-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate structure
2287302-17-2 structure
Product Name:tert-butyl 2-[(5-amino-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate
CAS No:2287302-17-2
MF:C17H25N5O2
MW:331.412703275681
CID:6613798
PubChem ID:165829286
Update Time:2025-07-23

tert-butyl 2-[(5-amino-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2287302-17-2
    • tert-butyl 2-[(5-amino-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate
    • EN300-6749162
    • Inchi: 1S/C17H25N5O2/c1-17(2,3)24-16(23)21-9-5-4-6-13(21)11-22-15-8-7-12(18)10-14(15)19-20-22/h7-8,10,13H,4-6,9,11,18H2,1-3H3
    • InChI Key: ZQMIKEUGVZBBKK-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCCC1CN1C2C=CC(=CC=2N=N1)N)=O

Computed Properties

  • Exact Mass: 331.20082506g/mol
  • Monoisotopic Mass: 331.20082506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 86.3Ų

tert-butyl 2-[(5-amino-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6749162-0.05g
tert-butyl 2-[(5-amino-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate
2287302-17-2 95.0%
0.05g
$792.0 2025-03-13
Enamine
EN300-6749162-0.1g
tert-butyl 2-[(5-amino-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate
2287302-17-2 95.0%
0.1g
$829.0 2025-03-13
Enamine
EN300-6749162-0.25g
tert-butyl 2-[(5-amino-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate
2287302-17-2 95.0%
0.25g
$867.0 2025-03-13
Enamine
EN300-6749162-0.5g
tert-butyl 2-[(5-amino-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate
2287302-17-2 95.0%
0.5g
$905.0 2025-03-13
Enamine
EN300-6749162-1.0g
tert-butyl 2-[(5-amino-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate
2287302-17-2 95.0%
1.0g
$943.0 2025-03-13
Enamine
EN300-6749162-2.5g
tert-butyl 2-[(5-amino-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate
2287302-17-2 95.0%
2.5g
$1848.0 2025-03-13
Enamine
EN300-6749162-5.0g
tert-butyl 2-[(5-amino-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate
2287302-17-2 95.0%
5.0g
$2732.0 2025-03-13
Enamine
EN300-6749162-10.0g
tert-butyl 2-[(5-amino-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate
2287302-17-2 95.0%
10.0g
$4052.0 2025-03-13

Additional information on tert-butyl 2-[(5-amino-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate

Introduction to Tert-butyl 2-[(5-amino-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate (CAS No. 2287302-17-2)

Tert-butyl 2-[(5-amino-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate, identified by its CAS number 2287302-17-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a tert-butyl group, a piperidine ring, and a 5-amino-1H-1,2,3-benzotriazol-1-yl moiety, which collectively contribute to its unique chemical and biological properties.

The tert-butyl group in the molecular structure serves as a sterically bulky substituent, which can influence the compound's solubility, metabolic stability, and interactions with biological targets. This feature is particularly valuable in drug design, as it can enhance binding affinity and reduce unwanted side effects. The piperidine ring, a common pharmacophore in many bioactive molecules, contributes to the compound's ability to interact with biological receptors and enzymes. Its presence often enhances oral bioavailability and pharmacokinetic profiles.

The most intriguing aspect of Tert-butyl 2-[(5-amino-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate is the incorporation of the 5-amino-1H-1,2,3-benzotriazol-1-yl moiety. This heterocyclic group is known for its ability to modulate various biological pathways, including those involved in inflammation, immune response, and cell signaling. Recent studies have highlighted the potential of benzotriazole derivatives as scaffolds for developing novel therapeutic agents. The amino group within this moiety further enhances the compound's reactivity, allowing for further chemical modifications and derivatization.

In the context of contemporary pharmaceutical research, Tert-butyl 2-[(5-amino-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate has been investigated for its potential role in addressing various therapeutic challenges. One of the most compelling areas of interest is its application in the development of drugs targeting neurological disorders. The combination of the piperidine ring and the benzotriazole moiety suggests that this compound may interact with neurotransmitter receptors or modulate intracellular signaling pathways relevant to conditions such as Alzheimer's disease and Parkinson's disease. Preliminary in vitro studies have shown promising results regarding its ability to inhibit certain enzymes associated with these neurodegenerative conditions.

Another area where this compound shows promise is in oncology research. The unique structural features of Tert-butyl 2-[(5-amino-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate make it a candidate for developing novel chemotherapeutic agents. Specifically, its ability to interfere with key cellular processes such as DNA replication and cell division has been explored. Researchers have hypothesized that the benzotriazole moiety could disrupt oncogenic signaling pathways by inhibiting specific kinases or transcription factors involved in cancer progression. While further studies are needed to validate these hypotheses, the preliminary findings are encouraging.

The synthesis of Tert-butyl 2-[(5-amino-1H-1,2,3-benzotriazol-1-yml)methyl]piperidine-l-carboxylic acid (CAS No. 22873021722) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the tert-butyl group necessitates careful handling to avoid unwanted side reactions such as over-substitution or decomposition. Similarly, the incorporation of the 5-amino-lH-l ,23-triazol-l -yml moiety requires protective group strategies to prevent unwanted interactions between functional groups during synthesis.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as flow chemistry and automated synthesis have improved yield and purity while reducing production costs. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

The pharmacological profile of Tert-butyl 2-[ (S-amino-lH-l ,23-triazol-l -yml)methyl)piperidine-l-carboxylic acid (CAS No .22873021722) is still under active investigation . However , preliminary pharmacokinetic studies suggest that it exhibits reasonable oral bioavailability , which is essential for clinical translation . Additionally , its metabolic stability appears promising , indicating that it may have a favorable half-life for therapeutic use . These properties make it an attractive candidate for further development into an oral therapeutic agent.

In conclusion,Tert-butyl 22 [(S amino -l H -l ,23-triazol -l -yml)methyl)piperidine-l-carboxylic acid (CAS No .22873021722) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas . Its unique structural features , coupled with promising preliminary biological activity , make it a valuable compound for ongoing research . As synthetic methodologies continue to evolve , the accessibility of this molecule will likely increase , accelerating its journey from laboratory discovery to clinical application . The continued exploration of its pharmacological properties will be crucial in determining its full therapeutic potential.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.